3-(2-aminoethyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one hydrochloride

• IUPAC Name: 3-(2-aminoethyl)-7-methyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one;hydrochloride
• InChI: InChI=1S/C9H11N3OS.ClH/c1-6-4-8(13)12-7(2-3-10)5-14-9(12)11-6;/h4-5H,2-3,10H2,1H3;1H
• InChI Key: QJTXHBFKOPUAQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=CSC2=N1)CCN.Cl
• Molecular Formula: C9H12ClN3OS
• Molecular Weight: 245.73 g/mol

Description

The compound “3-(2-aminoethyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one hydrochloride” belongs to the class of thiazolo[3,2-a]pyrimidines. Thiazolo[3,2-a]pyrimidines are known for their high antitumor, antibacterial, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines involves various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another method involves a one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds in ethanol solvent at room temperature.

Molecular Structure Analysis

The molecular structure of thiazolo[3,2-a]pyrimidines can be characterized using various spectral techniques including TEM, BET, XRD, FT-IR, SEM, and EDX.

Chemical Reactions Analysis

Thiazolo[3,2-a]pyrimidines can undergo various chemical reactions. For instance, 5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one derivatives can be nitrated with a mixture of nitric and sulfuric acid to form 6-nitro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-ones, which can then be reduced to the corresponding amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo[3,2-a]pyrimidines can be determined using various techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule.

Scientific Research Applications

Anticancer Drug Design

. The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine allows for the design of molecules capable of effectively binding to biological targets, which is crucial in cancer therapy.

Antibacterial Agents

. The active methylene group present in the structure (C2H2) is highly reactive towards various electrophilic reagents, making it an attractive center for functionalization to optimize interaction with bacterial targets.

Anti-inflammatory Applications

. This property can be harnessed to develop new drugs that can reduce inflammation in various medical conditions.

Synthesis of Ruthenium (II)-Hmtpo Complexes

. These complexes have applications in various fields, including catalysis and materials science.

Antimalarial Activity

. This application is particularly relevant in the search for new treatments for malaria.

HIV Research

. This suggests potential applications in the development of new therapies for HIV.

Future Directions

Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. Their huge synthetic potential and the ability to effectively bind to biological targets make them an interesting area for future research.

Mechanism of Action

Target of action

Compounds with a thiazolo[3,2-a]pyrimidine core structure have been found to exhibit high antitumor, antibacterial, and anti-inflammatory activities . They are promising scaffolds for the design of new medicines, including anticancer drugs

Mode of action

The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target .

Biochemical pathways

Compounds with similar structures have been shown to interact with a variety of biochemical pathways, often leading to antitumor, antibacterial, and anti-inflammatory effects .

Result of action

Compounds with similar structures have been shown to have antitumor, antibacterial, and anti-inflammatory effects .